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Compound of Interest

Compound Name: 2-Ethoxypropene

Cat. No.: B049133

An In-depth Technical Guide to 2-Ethoxypropene

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Ethoxypropene, tailored for researchers, scientists, and drug development
professionals. The information is presented with clarity and precision, incorporating detailed
data, experimental protocols, and visual diagrams to facilitate understanding and application in
a laboratory setting.

General Information

2-Ethoxypropene (CAS No. 926-66-9) is an organic compound classified as an enol ether.[1] It
is a colorless to pale yellow liquid at room temperature with a characteristic mild, sweet, ether-
like odor.[1] Structurally, it consists of a propene backbone with an ethoxy group attached to the
second carbon atom. This compound is primarily utilized in organic synthesis as a protecting
group, a reactive intermediate, and a monomer in polymerization reactions.[1] Its applications
extend into the pharmaceutical industry, where it serves as an intermediate in the synthesis of
heterocyclic compounds and certain antibiotics.[1][2]

Physical Properties

2-Ethoxypropene is a volatile and flammable liquid.[1][3] It is soluble in common organic
solvents but demonstrates insolubility in water.[1] A summary of its key physical properties is
presented in Table 1.
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Table 1: Physical Properties of 2-Ethoxypropene

Property Value Reference(s)
Molecular Formula CsH100 [11[4]15]16]
Molecular Weight 86.13 g/mol [11[61[7]
Appearance Colorless to pale yellow liquid [1]8]

Odor Mild, sweet, ether-like [1]

Boiling Point 61.2-64.1°C [31141181[9]
Density 0.771 - 0.8 g/cm3 [3B114119]

Vapor Pressure 179 mmHg at 25°C [4]

Refractive Index 1.388 [4]

Flash Point -22.4 °C 9]

- Soluble in organic solvents;
Solubility ) [1]
Insoluble in water

Chemical Properties and Reactivity

As an enol ether, 2-ethoxypropene exhibits reactivity characteristic of this functional group. It
is susceptible to nucleophilic addition and elimination reactions.[1] Its utility in organic synthesis
is significant, particularly as a protecting group for alcohols, a concept analogous to the use of
2-methoxypropene.[10] It is also employed in polymerization processes.[1]

Table 2: Chemical and Safety Information
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Property Description Reference(s)
Chemical Class Enol Ether [1]
Undergoes nucleophilic
Reactivity addition, elimination, and [1]
polymerization.
Stability Considered volatile. [3]
Highly flammable liquid and
vapor. Harmful if swallowed.
Hazards Causes skin and serious eye [B1718111]

irritation. May cause

respiratory irritation.

Carcinogenicity

Not classified as a carcinogen
by IARC or EPA.

[1]

Experimental Protocols
Synthesis of 2-Ethoxypropene

A common laboratory-scale synthesis of 2-ethoxypropene involves the reaction of propyne

with anhydrous ethanol, catalyzed by a strong base such as sodium hydroxide.[5]

Materials:

¢ Reactor with heating mantle and nitrogen inlet

o Condensing device

» Rectifying device (for fractional distillation)

e Propyne gas

e Anhydrous ethanol

e Sodium hydroxide (micropowder)
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» Nitrogen gas

Procedure:[5]

o Preheating Stage: Purge the reactor with nitrogen gas for 5 minutes to ensure an inert
atmosphere. Add 400g of sodium hydroxide micropowder to the reactor. Heat the reactor to a
temperature range of 135-150°C.

¢ Reaction Stage: Introduce 4009 of propyne gas into the preheated reactor. Simultaneously,
introduce 5529 of pre-gasified anhydrous ethanol. Maintain the reaction for 1.2 hours.

o Rectification Stage: The gaseous reaction products are passed through a condensing device
to be collected as a liquid. The collected liquid is then purified by fractional distillation. The
fraction collected between 60-64°C is 2-ethoxypropene. This process yields approximately
6889 (78% yield).

An alternative synthetic route is the acid-catalyzed dehydration of 2-ethoxypropanol.[1]

Synthesis of 2-Ethoxypropene

Anhydrous Ethanol

NaOH (catalyst)
135-150°C

Reaction 2-Ethoxypropene

Propyne

Click to download full resolution via product page

Synthesis of 2-Ethoxypropene from propyne and ethanol.

Applications in Research and Development

2-Ethoxypropene is a valuable reagent in various research and development contexts,
particularly in drug development and materials science.
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Protecting Group for Alcohols

In multi-step organic syntheses, it is often necessary to protect hydroxyl groups from unwanted
reactions. 2-Ethoxypropene serves as an efficient protecting group for alcohols. The reaction
of an alcohol with 2-ethoxypropene under acidic conditions forms a 2-ethoxypropyl ether,
which is stable under basic and nucleophilic conditions but can be easily removed under acidic

conditions to regenerate the alcohol.

Alcohol Protection using 2-Ethoxypropene
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General workflow for alcohol protection and deprotection.

Role in Pharmaceutical Synthesis

2-Ethoxypropene is a key intermediate in the synthesis of clarithromycin, a macrolide
antibiotic.[2] It is used in a one-pot reaction for the etherification and silylation of an
erythromycin A 9-O-oxime derivative, a critical step in the overall synthesis of clarithromycin.[2]

Advanced Drug Delivery Systems
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Recent research has explored the use of 2-ethoxypropene in the development of novel drug
delivery systems. It has been used to synthesize acetalated (3-cyclodextrins, which can self-
assemble into nanoparticles.[2] These nanopatrticles exhibit pH-labile hydrolysis, enabling the
triggered release of encapsulated drugs like docetaxel in acidic environments, such as those
found in tumor tissues.[2] Furthermore, it is used in the creation of bio-inspired synthetic
nanovesicles for the glucose-responsive release of insulin.[12]

Application in pH-Responsive Drug Delivery

2-Ethoxypropene

Low pH Environment
(e.g., Tumor) Triggers
. . Nanoparticles
Acetalated B-CD Emulsion Technique (Drug Loaded)

Drug Release

B-Cyclodextrin Acetalation

Click to download full resolution via product page
Workflow for creating pH-responsive drug delivery nanoparticles.

Safety and Handling

2-Ethoxypropene is a hazardous chemical and must be handled with appropriate safety
precautions. It is a highly flammable liquid and vapor.[3][7][8] Personal protective equipment
(PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at
all times.[8][13] Work should be conducted in a well-ventilated area or a fume hood to avoid
inhalation of vapors, which may cause respiratory irritation.[8] In case of contact with skin or
eyes, the affected area should be flushed immediately with copious amounts of water.[8][13]
Ingestion is harmful and medical attention should be sought immediately.[8] Store in a cool, dry,
well-ventilated area away from heat, sparks, and open flames.[8] The container should be kept

tightly closed.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b049133?utm_src=pdf-body
https://www.chemicalbook.com/article/2-ethoxypropene-theoretical-study-application-and-bioactivity.htm
https://www.chemicalbook.com/article/2-ethoxypropene-theoretical-study-application-and-bioactivity.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2263546.htm
https://www.benchchem.com/product/b049133?utm_src=pdf-body-img
https://www.benchchem.com/product/b049133?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2263546.htm?N=Global
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxyprop-1-ene
https://www.chemos.de/import/data/msds/GB_en/926-66-9-A0084602-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/926-66-9-A0084602-GB-en.pdf
https://www.echemi.com/sds/2-ethoxypropene-pid_Rock33954.html
https://www.chemos.de/import/data/msds/GB_en/926-66-9-A0084602-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/926-66-9-A0084602-GB-en.pdf
https://www.echemi.com/sds/2-ethoxypropene-pid_Rock33954.html
https://www.chemos.de/import/data/msds/GB_en/926-66-9-A0084602-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/926-66-9-A0084602-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/926-66-9-A0084602-GB-en.pdf
https://www.benchchem.com/product/b049133?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Page loading... [wap.guidechem.com]

2. 2-Ethoxypropene: Theoretical Study, Application and Bioactivity_Chemicalbook
[chemicalbook.com]

3. 2-Ethoxypropene | 926-66-9 [amp.chemicalbook.com]

4. chembk.com [chembk.com]

5. 2-Ethoxypropene synthesis - chemicalbook [chemicalbook.com]
6. 2-Ethoxypropene [webbook.nist.gov]

7. 2-Ethoxyprop-1-ene | C5H100 | CID 136710 - PubChem [pubchem.ncbi.nlm.nih.gov]
8. chemos.de [chemos.de]

9. 2-Ethoxypropene | CAS#:926-66-9 | Chemsrc [chemsrc.com]
10. 2-Methoxypropene - Wikipedia [en.wikipedia.org]

11. sigmaaldrich.com [sigmaaldrich.com]

12. 2-Ethoxypropene | 926-66-9 [chemicalbook.com]

13. echemi.com [echemi.com]

To cite this document: BenchChem. [what are the physical and chemical properties of 2-
Ethoxypropene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049133#what-are-the-physical-and-chemical-
properties-of-2-ethoxypropene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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